Cas no 1797025-67-2 (3-Fluoro-4-methoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzamide)

• Product Name: 3-Fluoro-4-methoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzamide
• CAS No: 1797025-67-2
• MF: C₂₀H₂₆FNO₃
• MW: 347.423749446869
• CID: 5369572
• Update Time: 2025-06-08

3-Fluoro-4-methoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzamide

• Inchi： 1S/C20H26FNO3/c1-24-18-4-3-14(10-17(18)21)19(23)22-11-20(25-2)15-6-12-5-13(8-15)9-16(20)7-12/h3-4,10,12-13,15-16H,5-9,11H2,1-2H3,(H,22,23)
• InChI Key： KMSBBZVTWSQYLM-UHFFFAOYSA-N
• SMILES： C(NCC1(OC)C2CC3CC1CC(C3)C2)(=O)C1=CC=C(OC)C(F)=C1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 470.7±35.0 °C(Predicted)
• pka: 14.18±0.46(Predicted)

Additional information on 3-Fluoro-4-methoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzamide

Comprehensive Analysis of 3-Fluoro-4-methoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzamide (CAS No. 1797025-67-2)

The compound 3-Fluoro-4-methoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzamide (CAS No. 1797025-67-2) is a structurally unique benzamide derivative with potential applications in pharmaceutical research and material science. Its molecular framework combines a tricyclic decane core with a fluorinated benzamide moiety, making it a subject of interest for drug discovery and chemical synthesis. Researchers are increasingly exploring its properties due to its potential role in modulating biological targets, particularly in neurological and metabolic disorders.

One of the key features of this compound is its tricyclo[3.3.1.13,7]decane scaffold, which is known for its rigid and three-dimensional structure. This rigidity can enhance binding affinity to specific receptors or enzymes, a property highly sought after in medicinal chemistry. The addition of a fluoro and methoxy group on the benzamide ring further fine-tunes its electronic and steric properties, potentially improving its pharmacokinetic profile. Such modifications are often explored to optimize drug-like characteristics, including solubility, metabolic stability, and membrane permeability.

In recent years, the scientific community has shown growing interest in fluorinated benzamides due to their versatility in drug design. Fluorination is a common strategy to improve the bioavailability and selectivity of bioactive molecules. The presence of the 3-fluoro-4-methoxy substitution in this compound aligns with current trends in pharmaceutical development, where fluorinated analogs are frequently investigated for their enhanced efficacy and reduced side effects. This has led to a surge in searches for "fluorinated benzamide derivatives" and "tricyclic decane applications" across academic and industrial databases.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The tricyclo[3.3.1.13,7]decane moiety is structurally similar to adamantane, a scaffold found in several FDA-approved drugs for neurological conditions. Researchers are actively investigating whether this compound could interact with neurotransmitter receptors or ion channels, making it a candidate for treating disorders like Parkinson's disease or epilepsy. Online queries such as "CNS-active tricyclic compounds" and "adamantane analogs in drug discovery" reflect this emerging focus.

From a synthetic chemistry perspective, the preparation of 3-Fluoro-4-methoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzamide involves multi-step organic transformations, including amide coupling and tricyclic ring functionalization. These processes are often optimized for yield and purity, given the compound's complex structure. Laboratories specializing in custom synthesis and pharmaceutical intermediates frequently seek information on efficient routes to such molecules, driving searches for "synthesis of fluorinated tricyclic benzamides" and "high-purity complex organic compounds."

Beyond pharmaceuticals, this compound may also find applications in material science. The tricyclic decane core could contribute to the development of novel polymers or liquid crystals with unique thermal and mechanical properties. Researchers exploring "organic materials with tricyclic structures" or "fluorinated aromatic compounds for advanced materials" often encounter this molecule as a potential building block. Its stability and functional group diversity make it a versatile candidate for interdisciplinary research.

In conclusion, 3-Fluoro-4-methoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzamide (CAS No. 1797025-67-2) represents a fascinating intersection of medicinal chemistry and material science. Its structural complexity and functional group arrangement offer numerous possibilities for innovation, aligning with current trends in drug discovery, CNS research, and advanced material design. As scientific inquiries continue to grow, this compound is poised to remain a topic of significant interest in both academic and industrial settings.